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Compound of Interest

Compound Name: 2-Adamantanethiol

Cat. No.: B15243268

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 2-Adamantanethiol is limited. This guide is based on data
for the closely related isomer, 1-Adamantanethiol, the parent compound Adamantane, and
general principles for handling thiols. All procedures should be conducted with a thorough risk
assessment and in accordance with institutional safety protocols.

Chemical and Physical Properties

Quantitative data for 2-Adamantanethiol is not readily available. The following table
summarizes known properties of 2-Adamantanethiol and related compounds for reference.
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Property

2-Adamantanethiol

1-Adamantanethiol Adamantane

Molecular Formula

Ci1oH16S[1]

C10H16S[2][3] CioH16[4]

Molecular Weight 168.30 g/mol [1] 168.30 g/mol [2][3] 136.23 g/mol [5]
CAS Number 23695-66-1[1][6] 34301-54-7[2][3] 281-23-2[4]
White to light yellow
Appearance powder/crystal Solid[2] Crystalline powder[7]
(presumed)
Melting Point Not available 99-106 °C[2] 266-272 °C[8]
Boiling Point Not available Not available Not available
Solubility Not available Not available Not available

Hazard Identification and Classification

As a specific Safety Data Sheet (SDS) for 2-Adamantanethiol is not available, the hazard

classification is based on the known hazards of 1-Adamantanethiol and general thiol

compounds.

Hazard Class

Classification
(based on 1-
Adamantanethiol)

GHS Pictogram Hazard Statement

o H301: Toxic if

Acute Toxicity (Oral) Category 3[9]
swallowed[9]
Serious Eye H319: Causes serious
o Category 2[9] o

Damage/Eye Irritation eye irritation[9]
Hazardous to the H411: Toxic to aquatic
Aquatic Environment Category 2[9] life with long lasting

(Long-term)

effects[9]

Note: Thiols are also known for their strong, unpleasant odor.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 2-
Adamantanethiol. The following PPE is recommended:

PPE Type Specification

Chemical safety goggles or a face shield.[10]

Eye/Face Protection
[11]

) ) Chemical-resistant gloves (e.qg., nitrile), a lab
Skin Protection
coat, and closed-toe shoes.[10][12]

If dust is generated or working outside a fume
Respiratory Protection hood, a NIOSH-approved respirator with a

particulate filter is recommended.[12]

Engineering Controls

» Ventilation: Work with 2-Adamantanethiol powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation exposure and
control the strong odor.[9]

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7] Keep
away from incompatible materials such as strong oxidizing agents.[7]

e Incompatibilities: Avoid contact with strong oxidizing agents.[7]

Accidental Release and First Aid Measures

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15243268?utm_src=pdf-body
https://www.benchchem.com/product/b15243268?utm_src=pdf-body
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.sigmaaldrich.com/US/en/sds/Aldrich/659452
https://www.sigmaaldrich.com/US/en/sds/Aldrich/659452
https://www.benchchem.com/product/b15243268?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR309163_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC292501000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292501000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292501000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15243268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Situation First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[13][14][15]

Remove contaminated clothing. Wash skin with

) soap and plenty of water for at least 15 minutes.
Skin Contact _ o

Seek medical attention if irritation develops.[13]

[14][16]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[13][16]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[13]

Evacuate personnel from the area. Wear
appropriate PPE. For small spills, carefully

Spil sweep up the powder, avoiding dust generation,
and place it in a sealed container for disposal.[9]
For large spills, contact your institution's

environmental health and safety department.[9]

Fire and Explosion Hazards

o Flammability: Adamantane is a combustible solid.[4][5] While specific data for 2-
Adamantanethiol is unavailable, it should be treated as a combustible powder.

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[4]

e Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and sulfur
oxides upon combustion.[7]

Disposal Considerations
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» Waste Disposal: Dispose of 2-Adamantanethiol waste in accordance with local, state, and
federal regulations.[17][18] Do not dispose of it down the drain or in regular trash.

o Contaminated Packaging: Contaminated containers should be treated as hazardous waste
and disposed of accordingly.[19]

Experimental Protocols & Workflows
Synthesis of 2-Adamantanethiol

A known method for the synthesis of 2-Adamantanethiol is the reduction of
adamantanethione.[20] A generalized workflow for this type of chemical synthesis is depicted
below.
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Preparation

Start
Prepare Adamantanethione Prepare appropriate solvent
and Sodium Borohydride (e.g., ethanol)

\Eeaction’/

Dissolve Adamantanethione
in solvent

Slowly add Sodium Borohydride
to the solution

Y

Stir the reaction mixture at
controlled temperature

Work-up
\J

Quench the reaction
(e.g., with dilute acid)

Y

Extract the product with
an organic solvent

Wash the organic layer

Y

Dry the organic layer
(e.g., with MgS0O4)

Purification
Y

Filter to remove drying agent

Y

Evaporate the solvent

Purify the crude product
(e.g., by chromatography
or recrystallization)

Y

Obtain pure 2-Adamantanethiol

Click to download full resolution via product page

Workflow for the Synthesis of 2-Adamantanethiol.
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Logical Relationships in Safe Handling

The following diagram illustrates the logical flow of considerations for safely handling 2-
Adamantanethiol powder.

Risk Assessment

Assess Chemical Hazards Assess Procedural Risks
(Toxicity, Flammability) (Dust, Spills)
7/ VA
7/ /
/ Control Mﬁésures \
Engineering Controls Personal Protective Equipment Administrative Controls
(Fume Hood) (Gloves, Goggles, Lab Coat) (SOPs, Training)

Wdling & Storage

Safe Handling Practices
(Avoid dust, Use small quantities)

'

Proper Storage
(Cool, Dry, Well-ventilated)

Emergency Preparedness .
| 4 A A

Spill Kit Availability First Aid Procedures Known Emergency Contact Information

Click to download full resolution via product page

Logical Flow for Safe Handling of 2-Adamantanethiol.

Signaling Pathways

Currently, there is no publicly available information detailing any signaling pathways in which 2-
Adamantanethiol is involved. Researchers investigating the biological activity of this
compound will need to perform their own studies to elucidate its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15243268#safety-and-handling-of-2-
adamantanethiol-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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